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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Executive Summary & Chemical Identity
2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) serves as a critical secondary

amine scaffold in the synthesis of psychotropic agents and alpha-adrenergic antagonists.[1]

Unlike simple aliphatic amines, the presence of the ortho-chlorophenoxy moiety introduces

specific lipophilic and electronic properties that alter its toxicological profile and handling

requirements.[1]

This guide moves beyond standard SDS boilerplate to address the specific operational risks:

rapid transdermal absorption facilitated by the halogenated ring and severe tissue necrosis

caused by the secondary amine functionality.[1]
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Property Specification

IUPAC Name N-[2-(2-Chlorophenoxy)ethyl]ethanamine

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

Appearance Colorless to pale yellow oil (typically)

Basicity (pKa) ~9.5 (Estimated for secondary amine)

Hazards
Skin Corr.[1][2][3][4][5][6] 1B, Acute Tox. 4

(Oral), Aquatic Chronic 3

The Mechanism of Hazard: Why It Burns
To handle this compound safely, one must understand the causality of its toxicity.[1] It is not

merely "corrosive"; it is a lipophilic base.[1]

The Lipophilic Trojan Horse: The 2-chlorophenoxy group increases the partition coefficient

(LogP) compared to simple ethylamines.[1] This allows the molecule to penetrate the stratum

corneum (outer skin layer) rapidly.[1]

Alkaline Hydrolysis: Once deep in the tissue, the secondary amine (pKa ~9.[1]5) protonates

by stripping protons from cellular water, generating hydroxide ions (

).[1]

Saponification: These hydroxide ions saponify cell membrane lipids, leading to liquefactive

necrosis.[1] Unlike acid burns, which form a protective scab (eschar), this amine burn

penetrates continuously until neutralized.[1]

Operational Protocols: Storage & Transfer
Trustworthiness Principle: A protocol is only as good as its weakest seal.[1] This compound

reacts with atmospheric CO₂ to form carbamates, altering stoichiometry and potentially

clogging valves.[1]
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A. Storage Architecture[1][8]
Atmosphere: Store exclusively under Argon or Nitrogen.[1]

Container: Amber borosilicate glass with Teflon-lined caps.[1]

Temperature: 2–8°C. Cold storage minimizes vapor pressure and oxidative degradation.[1]

B. The "Closed-System" Transfer Method
Do not pour this chemical.[1] Open pouring exposes the operator to vapors and the chemical to

moisture/CO₂.[1]

Step-by-Step Inert Transfer:

Equip: Butyl rubber gloves (0.7mm) are required.[1] Nitrile provides only splash protection

(<5 mins breakthrough for some chlorinated amines).[1]

Purge: Insert a long needle connected to an inert gas line (N₂) into the source bottle septum.

[1]

Extract: Use a gas-tight syringe or cannula transfer technique to move the liquid to the

reaction vessel.[1]

Pressure Equalization: Ensure the receiving vessel is vented through an oil bubbler to

prevent over-pressurization.[1]

Emergency Response & Neutralization Workflow
Standard water rinsing is often insufficient for lipophilic amines.[1] The following workflow

integrates immediate decontamination with chemical neutralization logic.

Visualization: Emergency Decontamination Logic
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Figure 1: Decision logic for decontamination. Note that acid neutralization on skin is

contraindicated due to exothermic reaction risks.

Experimental Synthesis & Waste Management
When using 2-(2-Chlorophenoxy)-N-ethylethanamine as a nucleophile, the reaction typically

generates HCl, necessitating a scavenger base.[1]

Reaction Setup (Standard Nucleophilic Substitution)
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Solvent: Acetonitrile (polar aprotic) or DMF.[1]

Base: Potassium Carbonate (

) or Diisopropylethylamine (DIPEA).[1]

Quenching: Do not quench directly into acidic water if the product is acid-sensitive.[1] Use a

saturated Ammonium Chloride (

) solution.[1]

Waste Disposal: The "Double-Neutralization"
Disposing of amine residues requires care to prevent downstream reactions in waste drums.[1]

Dilution: Dilute waste stream with combustible solvent (e.g., ethanol).[1]

Acidification: Slowly add 1M HCl until pH < 5. This converts the volatile free amine into the

non-volatile hydrochloride salt (

).[1]

Segregation: Dispose of as "Halogenated Organic Waste."

Synthesis & Degradation Pathway
Understanding the stability of this molecule is crucial for data integrity.[1] The diagram below

illustrates the synthesis origin and the primary degradation risk (Carbamate formation).[1]

Precursors:
2-Chlorophenol + 

N-Ethyl-2-chloroethylamine

TARGET:
2-(2-Chlorophenoxy)-
N-ethylethanamine

Nucleophilic Subst.
(Base, Heat)

Degradant:
Carbamic Acid / Salt
(White Precipitate)

+ CO2 (Air)
+ Moisture

Stable Form:
Hydrochloride Salt

+ HCl / Ether
(Storage Form)
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Figure 2: Synthesis precursors and the critical atmospheric degradation pathway leading to

carbamate salts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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